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Compound of Interest

Compound Name: 4-Methoxyindoline hydrochloride

Cat. No.: B1463134

In the landscape of modern medicinal chemistry, the indoline scaffold represents a "privileged
structure"—a molecular framework that is recurrently found in a multitude of biologically active
compounds. Its rigid, bicyclic nature provides a well-defined three-dimensional orientation for
appended functional groups, facilitating precise interactions with biological targets such as
enzymes and receptors. 4-Methoxyindoline hydrochloride (CAS No: 90609-70-4) is a crucial
derivative of this scaffold, valued by researchers and drug development professionals as a
versatile building block.[1][2]

The strategic placement of a methoxy group at the 4-position significantly influences the
electronic properties of the aromatic ring, while the hydrochloride salt form enhances aqueous
solubility and stability, making it highly amenable to a wide range of synthetic transformations
and biological assays.[1][2] This guide serves as a technical resource, consolidating the core
physicochemical properties, synthesis methodologies, applications, and handling protocols for
4-Methoxyindoline hydrochloride, providing a foundation for its effective utilization in
research and development.

Physicochemical and Structural Characteristics

A precise understanding of a compound's properties is the bedrock of its application. 4-
Methoxyindoline hydrochloride is an off-white to tan crystalline powder.[1][3] Its key
identifiers and properties are summarized below. The hydrochloride salt form is critical for
improving the compound's handling and solubility profile compared to its free base, a common
strategy in pharmaceutical development to enhance bioavailability.[2]
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Property Value Source(s)

CAS Number 90609-70-4 [11[2][3][4]
4-methoxy-2,3-dihydro-1H-

IUPAC Name ) ) [2][5]
indole;hydrochloride
4-Methoxy-2,3-dihydro-1H-

Synonyms [3]

indole HCI

Molecular Formula CoH12CINO [21[3114]

Molecular Weight 185.65 g/mol [2][3]1[4]
Off-white to tan crystalline

Appearance [11[3]

powder

Canonical SMILES

COC1=CC=CC2=C1CCN2.CI

[2131[4]

GCXLPTAZQUESGK-

InChl Key [2][3]
UHFFFAOYSA-N
Store at 0-8 °C, in a cool, dry

Storage place under an inert [1112]1[5]

atmosphere

Structural Diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Introduction: The Strategic Importance of the Indoline
Scaffold]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1463134#4-methoxyindoline-hydrochloride-cas-
number-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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